Cas no 1301739-58-1 (3,4-Dichloro-5-(trifluoromethyl)benzenesulfonyl chloride)

• Product Name: 3,4-Dichloro-5-(trifluoromethyl)benzenesulfonyl chloride
• CAS No: 1301739-58-1
• MF: C₇H₂Cl₃F₃O₂S
• MW: 313.508788585663
• MDL: MFCD29066023
• CID: 5158710
• Update Time: 2026-03-04

3,4-Dichloro-5-(trifluoromethyl)benzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3,4-Dichloro-5-(trifluoromethyl)benzenesulfonyl chloride
• 3,4-Dichloro-5-(trifluoromethyl)benzenesulfonyl chloride, 99%

• MDL： MFCD29066023
• Inchi： 1S/C7H2Cl3F3O2S/c8-5-2-3(16(10,14)15)1-4(6(5)9)7(11,12)13/h1-2H
• InChI Key： FPSPUGZZHNYEKN-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C(F)(F)F)S(=O)(=O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 351
• XLogP3: 4.1
• Topological Polar Surface Area: 42.5

Additional information on 3,4-Dichloro-5-(trifluoromethyl)benzenesulfonyl chloride

Comprehensive Overview of 3,4-Dichloro-5-(trifluoromethyl)benzenesulfonyl chloride (CAS No. 1301739-58-1)

3,4-Dichloro-5-(trifluoromethyl)benzenesulfonyl chloride (CAS No. 1301739-58-1) is a specialized sulfonyl chloride derivative widely utilized in organic synthesis and pharmaceutical intermediates. Its unique molecular structure, featuring dichloro and trifluoromethyl substituents, grants it exceptional reactivity, making it a valuable building block for agrochemicals, pharmaceuticals, and advanced materials. Researchers and industry professionals frequently search for "sulfonyl chloride applications" or "trifluoromethyl benzene derivatives," reflecting its growing relevance in modern chemistry.

The compound's CAS No. 1301739-58-1 is a critical identifier for regulatory and procurement purposes. Its benzenesulfonyl chloride core enables diverse transformations, such as nucleophilic substitutions, facilitating the synthesis of sulfonamides and sulfonate esters. Recent trends highlight its role in green chemistry, where its efficiency in catalytic reactions aligns with sustainability goals. Searches for "eco-friendly sulfonation agents" or "high-yield sulfonyl chloride reactions" underscore this intersection of performance and environmental consciousness.

In pharmaceutical research, 3,4-Dichloro-5-(trifluoromethyl)benzenesulfonyl chloride is pivotal for designing bioactive molecules. Its electron-withdrawing groups enhance binding affinity in drug targets, addressing queries like "trifluoromethyl in drug design." Additionally, its stability under harsh reaction conditions makes it ideal for high-temperature syntheses, a topic often explored in "thermal-stable sulfonyl chlorides" searches.

From an industrial perspective, the compound's scalability is frequently discussed under "bulk sulfonyl chloride suppliers." Its compatibility with continuous flow chemistry systems—a trending topic in "process intensification"—further boosts its appeal. Analytical techniques like HPLC and NMR are essential for quality control, as noted in searches for "purity analysis of sulfonyl chlorides."

Safety and handling of 3,4-Dichloro-5-(trifluoromethyl)benzenesulfonyl chloride align with standard protocols for reactive intermediates. While not classified under restricted categories, proper storage in anhydrous conditions is emphasized in "handling moisture-sensitive reagents" discussions. Its compatibility with non-polar solvents (e.g., dichloromethane) is another frequently searched aspect.

In summary, CAS No. 1301739-58-1 represents a versatile tool for chemists, bridging academic innovation and industrial demand. Its integration into cutting-edge research on "fluorinated building blocks" and "sulfonation methodologies" ensures its enduring significance in the chemical landscape.